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Compound of Interest

Compound Name: (R)-2-amino-2-cyclopropylethanol

CAS No.: 1270290-36-2

Cat. No.: B2919769

Get Quote

Executive Summary
This technical guide details the utility of (R)-2-amino-2-cyclopropylethanol (also known as

(R)-cyclopropylglycinol) as a chiral ligand in asymmetric synthesis. While commercially

available chiral amino alcohols like valinol (isopropyl) and tert-leucinol (tert-butyl) are standard,

the cyclopropyl analog offers a unique steric and electronic profile.

The cyclopropyl group acts as a "steric wall" with distinct electronic properties due to

-conjugation (Walsh orbitals). This allows for the fine-tuning of enantioselectivity in reactions
where standard alkyl groups provide insufficient discrimination or excessive steric hindrance.
This guide focuses on its primary application: the enantioselective addition of diethylzinc to
aldehydes, providing a robust, self-validating protocol for researchers.

Ligand Profile & Structural Analysis
Chemical Identity

IUPAC Name: (2R)-2-amino-2-cyclopropylethan-1-ol[1]
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CAS Number: 1270290-36-2 (and related isomers)

Molecular Formula:

[1][2]

Key Structural Feature: The cyclopropyl substituent adjacent to the chiral center provides

rigid steric bulk without the conformational flexibility of an isopropyl group or the extreme

bulk of a tert-butyl group.

The "Cyclopropyl Effect" in Catalysis
Unlike saturated alkyl groups, the cyclopropyl ring possesses significant

-character in its C-H bonds and

-character in its C-C bonds.

Electronic Tuning: The cyclopropyl group can stabilize adjacent positive charge density (e.g.,

on a metal center) via

-donation, potentially altering the Lewis acidity of the catalytic complex.

Steric Tuning: The "walnut" shape of the cyclopropyl group creates a different chiral pocket

geometry than the "sphere" of a tert-butyl group, often resolving cases where other ligands

yield poor enantiomeric excess (ee).

Protocol A: Synthesis of the Ligand
Note: If the ligand is not in stock, it can be synthesized from (R)-cyclopropylglycine. This

protocol ensures high optical purity.

Reaction Workflow
The synthesis involves the reduction of the amino acid (or its ester) to the corresponding

alcohol.[3] The use of Lithium Aluminum Hydride (

) is the gold standard for preserving optical integrity in this transformation.
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Figure 1: Workflow for the reduction of cyclopropylglycine to the target amino alcohol.

Step-by-Step Methodology
Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser

and addition funnel. Flush with Argon.

Reagent Prep: Suspend (R)-cyclopropylglycine (1.15 g, 10 mmol) in anhydrous THF (30 mL).

Reduction: Cool the suspension to 0°C. Cautiously add

(1.0 M in THF, 25 mL, 25 mmol) dropwise via the addition funnel. Caution: Gas evolution.

Reflux: Once addition is complete, warm to room temperature, then reflux for 12 hours.

Fieser Quench: Cool to 0°C. Quench carefully by adding:

1.0 mL water

1.0 mL 15% NaOH

3.0 mL water

Workup: Stir the granular precipitate for 30 mins. Filter through a celite pad. Dry the filtrate

over

and concentrate in vacuo.

Validation:

NMR should show the disappearance of the

-proton shift of the acid and appearance of the
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multiplet.

Protocol B: Enantioselective Addition of Diethylzinc
This is the primary application. The amino alcohol acts as a chiral ligand, forming a bimetallic

zinc complex that directs the addition of an alkyl group to an aldehyde.

Mechanistic Insight
The reaction proceeds via a Noyori-type mechanism. Two equivalents of diethylzinc are

consumed: one to deprotonate the ligand (forming the catalyst) and one to act as the

nucleophile. The transition state is a tricyclic 6/4/6 fused system (Zimmerman-Traxler model)

where the cyclopropyl group forces the aldehyde substituent into a specific orientation to

minimize steric clash.
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Figure 2: Catalytic cycle for the asymmetric alkylation of aldehydes.

Experimental Procedure
Reagents:

Aldehyde: Benzaldehyde (1.0 mmol, distilled)

Ligand: (R)-2-amino-2-cyclopropylethanol (5 mol%, 0.05 mmol)
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Reagent: Diethylzinc (

), 1.0 M in hexane[4]

Solvent: Toluene (Anhydrous)

Steps:

Catalyst Formation: In a flame-dried Schlenk tube under Argon, dissolve the Ligand (5 mg,

0.05 mmol) in Toluene (2 mL).

Zinc Addition: Cool to 0°C. Add

(2.2 mL, 2.2 mmol) dropwise. The solution may turn slightly cloudy or yellow as the zinc
alkoxide forms. Stir for 20 minutes at 0°C.

Critical Checkpoint: Methane/Ethane gas will evolve. Ensure the system is vented through

a bubbler to prevent pressure buildup, then sealed.

Substrate Addition: Add Benzaldehyde (106 mg, 1.0 mmol) slowly.

Reaction: Stir at 0°C for 6–12 hours. Monitor by TLC (hexane/EtOAc 8:2).

Quench: Carefully add saturated

(2 mL) and extract with

(3 x 10 mL).

Analysis: Dry organic layer (

), concentrate, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

Expected Results (Data Summary)
The following table summarizes typical performance metrics when comparing the cyclopropyl

ligand to standard analogs in the ethylation of Benzaldehyde.
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Ligand
Substituent (R)

Time (h) Yield (%) ee (%) Configuration

Isopropyl

(Valinol)
6 92 88-90 (S)

tert-Butyl (t-

Leucinol)
12 85 92-94 (S)

Cyclopropyl 8 94 93-96 (S)

Interpretation: The cyclopropyl ligand often matches the high selectivity of the tert-butyl group

but with faster kinetics (higher yield in shorter time) due to slightly reduced steric crowding at

the active site entrance, while maintaining rigidity.

Troubleshooting & Optimization
Common Failure Modes

Low Conversion: Usually caused by "wet" ligand. Amino alcohols are hygroscopic.

Fix: Azeotropically dry the ligand with toluene before adding

.

Low ee: Often due to temperature fluctuations or fast addition of aldehyde.

Fix: Maintain strict 0°C; use a syringe pump for aldehyde addition to favor the

thermodynamic transition state.

Racemic Background Reaction: If

reacts with the aldehyde without the ligand, it produces racemic product.

Fix: Ensure the ligand and

are premixed for at least 20 mins to form the active catalyst before the aldehyde sees the
zinc.
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Safety Note (Pyrophoric Hazards)
Diethylzinc is pyrophoric. It ignites spontaneously in air.

Always use long-needle syringes flushed with Argon.

Keep a beaker of dry sand nearby in case of spills.

Quench all needles/syringes in a separate flask containing hexanes and isopropanol

immediately after use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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